Cas no 1384651-82-4 (4-amino-2-(2-aminoethyl)butanoic acid dihydrochloride)

• Product Name: 4-amino-2-(2-aminoethyl)butanoic acid dihydrochloride
• CAS No: 1384651-82-4
• MF: C₆H₁₅ClN₂O₂
• MW: 182.648500680923
• CID: 4596062
• PubChem ID: 71755559
• Update Time: 2025-11-02

4-amino-2-(2-aminoethyl)butanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-(2-aminoethyl)butanoic acid dihydrochloride
• EN300-101836
• 1384651-82-4
• 4-amino-2-(2-aminoethyl)butanoicaciddihydrochloride
• Z1415893857
• AKOS026745207
• 4-amino-2-(2-aminoethyl)butanoic acid;dihydrochloride
• F88367

• Inchi： 1S/C6H14N2O2.ClH/c7-3-1-5(2-4-8)6(9)10;/h5H,1-4,7-8H2,(H,9,10);1H
• InChI Key： USUQZOFQGKVYGT-UHFFFAOYSA-N
• SMILES： C(C(=O)O)(CCN)CCN.Cl

Computed Properties

• Exact Mass: 218.0588831g/mol
• Monoisotopic Mass: 218.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 99.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-2-(2-aminoethyl)butanoic acid dihydrochloride

Comprehensive Overview of 4-amino-2-(2-aminoethyl)butanoic acid dihydrochloride (CAS No. 1384651-82-4)

4-amino-2-(2-aminoethyl)butanoic acid dihydrochloride (CAS No. 1384651-82-4) is a specialized organic compound with significant applications in biochemical research and pharmaceutical development. This compound, characterized by its dual amino functional groups and dihydrochloride salt form, is increasingly sought after for its role in peptide synthesis and drug discovery. Researchers are particularly interested in its potential to modulate biological pathways, making it a focal point in studies related to neurodegenerative diseases and metabolic disorders.

The molecular structure of 4-amino-2-(2-aminoethyl)butanoic acid dihydrochloride features a butanoic acid backbone with aminoethyl and amino substituents, which enhance its reactivity and solubility in aqueous solutions. This property is critical for its use in high-throughput screening (HTS) assays and structure-activity relationship (SAR) studies. Recent trends in AI-driven drug discovery have further amplified interest in this compound, as computational models predict its utility in targeting enzymes like gamma-aminobutyric acid (GABA) receptors.

One of the most frequently asked questions about CAS No. 1384651-82-4 revolves around its stability under varying pH conditions. Laboratory tests confirm that the dihydrochloride salt form ensures prolonged shelf life, even in humid environments. This stability is crucial for long-term storage and international shipping, addressing concerns raised by global research collaborations. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) protocols makes it a preferred choice for developing novel therapeutics.

In the context of sustainable chemistry, 4-amino-2-(2-aminoethyl)butanoic acid dihydrochloride aligns with the growing demand for eco-friendly reagents. Its synthesis routes are being optimized to reduce waste generation, a topic heavily discussed in green chemistry forums. Furthermore, its low toxicity profile, as evidenced by in vitro cytotoxicity assays, positions it as a safer alternative to traditional amine derivatives.

The compound's relevance extends to personalized medicine, where it is explored for biomarker development and targeted drug delivery systems. Recent publications highlight its role in creating prodrugs with enhanced bioavailability, a key focus area in precision oncology. These advancements are frequently cited in PubMed and Google Scholar searches, reflecting its academic and industrial significance.

For researchers inquiring about supplier availability, CAS No. 1384651-82-4 is stocked by major chemical distributors under stringent quality controls. Certificates of analysis (CoA) typically include HPLC purity data and residual solvent profiles, ensuring compliance with Good Manufacturing Practice (GMP) standards. This transparency caters to the increasing demand for traceable raw materials in regulatory submissions.

In summary, 4-amino-2-(2-aminoethyl)butanoic acid dihydrochloride exemplifies the intersection of cutting-edge science and practical applications. Its versatility in drug design, coupled with its alignment with sustainability goals, ensures its prominence in contemporary research. As machine learning algorithms continue to identify new therapeutic targets, this compound is poised to remain a cornerstone in innovative pharmacology.